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Compound of Interest

Compound Name: gka-71

Cat. No.: B1671569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of GKA-71 (also known

as GKA50) stock solutions for use in cell culture experiments. GKA-71 is a potent, small-

molecule activator of glucokinase (GK), a key enzyme in glucose metabolism. Accurate

preparation of stock solutions is critical for obtaining reliable and reproducible experimental

results.

Compound Information and Properties
GKA-71 (GKA50) is a well-characterized glucokinase activator with demonstrated effects on

insulin secretion and cell proliferation. A summary of its key properties is presented below.

Property Value Reference

Molecular Weight 464.51 g/mol [1]

Formula C26H28N2O6 [1]

CAS Number 851884-87-2 [1]

Biological Activity
Potent glucokinase activator

(EC50 = 33 nM)
[1][2]

Solubility
Soluble in DMSO (46.45

mg/mL or 100 mM)
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Preparation of GKA-71 Stock Solution
Proper preparation and storage of the GKA-71 stock solution are essential to maintain its

stability and activity. The following protocol outlines the recommended procedure.

Materials:
GKA-71 (GKA50) powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic bath (optional, for enhancing dissolution)

Warming block or water bath (optional)

Protocol:
Determine the Desired Stock Concentration: A common high-concentration stock is 10 mM

or 50 mM. This allows for small volumes to be added to cell culture media, minimizing the

final DMSO concentration.

Calculate the Required Mass of GKA-71: Use the following formula to calculate the mass of

GKA-71 needed: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular

Weight ( g/mol ) / 1000

Weighing GKA-71: Carefully weigh the calculated amount of GKA-71 powder in a sterile

microcentrifuge tube.

Dissolution in DMSO:

Add the appropriate volume of sterile DMSO to the tube containing the GKA-71 powder.

Vortex the solution thoroughly to dissolve the compound.
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If the compound does not fully dissolve, brief warming and sonication may be required.

Use of an ultrasonic bath and warming can aid in the dissolution of GKA-71 in DMSO.

Sterilization: As GKA-71 is dissolved in DMSO, which is a solvent that can pass through

many filter types, filtration of the final stock solution is generally not recommended as it may

lead to loss of compound. Ensure that the DMSO used is sterile and all handling is

performed under aseptic conditions in a laminar flow hood.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).

Stock Solution Preparation Table:
The following table provides quick calculations for preparing common stock concentrations of

GKA-71.

Desired Stock
Concentration

Volume of DMSO
for 1 mg GKA-71

Volume of DMSO
for 5 mg GKA-71

Volume of DMSO
for 10 mg GKA-71

1 mM 2.15 mL 10.76 mL 21.53 mL

5 mM 0.43 mL 2.15 mL 4.31 mL

10 mM 0.22 mL 1.08 mL 2.15 mL

50 mM 0.04 mL 0.22 mL 0.43 mL

Data derived from product information with a molecular weight of 464.51 g/mol .

Use in Cell Culture
When using the GKA-71 stock solution in cell culture experiments, it is crucial to dilute it to the

desired final working concentration in the cell culture medium.
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Protocol for Dilution:
Thaw the Stock Solution: Thaw a single aliquot of the GKA-71 stock solution at room

temperature.

Prepare Intermediate Dilutions (if necessary): Depending on the final desired concentration,

it may be necessary to perform one or more serial dilutions of the stock solution in sterile cell

culture medium.

Add to Cell Culture: Add the appropriate volume of the GKA-71 solution to the cell culture

medium to achieve the final working concentration. Ensure thorough mixing.

Control Group: For the vehicle control, add the same volume of DMSO to the cell culture

medium as was used for the GKA-71 treated group. This is critical to account for any effects

of the solvent on the cells.

Recommended Working Concentrations:
The optimal working concentration of GKA-71 will vary depending on the cell type and the

specific experimental endpoint. However, published data provides a starting point. For

example, in INS-1 cells, GKA-71 has been shown to enhance cell proliferation with an EC50

value between 1 to 2 µM. It is recommended to perform a dose-response experiment to

determine the optimal concentration for your specific cell line and assay.

Signaling Pathway and Experimental Workflow
Mechanism of Action
GKA-71 acts as a glucokinase activator. Glucokinase plays a central role in glucose sensing in

pancreatic β-cells and hepatocytes, leading to insulin secretion and glucose metabolism,

respectively. Activation of glucokinase by GKA-71 enhances these downstream effects.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1671569?utm_src=pdf-body
https://www.benchchem.com/product/b1671569?utm_src=pdf-body
https://www.benchchem.com/product/b1671569?utm_src=pdf-body
https://www.benchchem.com/product/b1671569?utm_src=pdf-body
https://www.benchchem.com/product/b1671569?utm_src=pdf-body
https://www.benchchem.com/product/b1671569?utm_src=pdf-body
https://www.benchchem.com/product/b1671569?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671569?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pancreatic β-cell

GKA-71

Glucokinase (GK) Glucose-6-Phosphate

Glucose

Increased Glycolysis &
ATP/ADP Ratio Insulin Secretion

Click to download full resolution via product page

Caption: GKA-71 signaling pathway in pancreatic β-cells.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the key steps in preparing a GKA-71 stock solution for cell

culture applications.
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Start: Obtain GKA-71 Powder

Weigh GKA-71 Powder

Dissolve in Sterile DMSO

Vortex to Mix

Aliquot into Single-Use Vials

Store at -20°C or -80°C

Ready for Cell Culture Use
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Caption: Workflow for preparing GKA-71 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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